2,3:4,5-Di-O-isopropylidene-1-O-propargyl-beta-D-fructopyranose

• IUPAC Name: (1R,2S,6S,9R)-4,4,11,11-tetramethyl-6-(prop-2-ynoxymethyl)-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane
• InChI: InChI=1S/C15H22O6/c1-6-7-16-9-15-12(20-14(4,5)21-15)11-10(8-17-15)18-13(2,3)19-11/h1,10-12H,7-9H2,2-5H3/t10-,11-,12+,15+/m1/s1
• InChI Key: WUQBHLMWTUHUGC-FJJYHAOUSA-N
• Canonical SMILES: CC1(OC2COC3(C(C2O1)OC(O3)(C)C)COCC#C)C
• Isomeric SMILES: CC1(O[C@@H]2CO[C@@]3([C@H]([C@@H]2O1)OC(O3)(C)C)COCC#C)C
• Molecular Formula: C15H22O6
• Molecular Weight: 298.33 g/mol

Description

“2,3:4,5-Di-O-isopropylidene-1-O-propargyl-beta-D-fructopyranose” is a chemical compound that is used as chiral auxiliaries in Michael and Aldol addition reactions. It is a solid substance at 20°C.

Synthesis Analysis

The synthesis of this compound involves the reaction of fructopyranosides with 2,2-dimethoxypropane. This leads to various isopropylidene acetals.

Chemical Reactions Analysis

This compound is used as chiral auxiliaries in Michael and Aldol addition reactions. These reactions are important in organic chemistry for the construction of carbon-carbon bonds.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. It has a molecular weight of 260.29 g/mol. It is soluble in chloroform, ethyl acetate, and methanol.

Scientific Research Applications

Synthesis and Structural Analysis

• 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose and its derivatives have been synthesized for detailed structural analysis. These compounds are significant for understanding the structural aspects of carbohydrate chemistry. X-ray crystallography was used to determine the crystal and molecular structures of various salts of these compounds, revealing their conformational properties and interactions (Popek & Lis, 2002).

Applications in Catalysis

• This compound has been utilized in the field of organic synthesis, particularly as a highly enantioselective ketone catalyst for epoxidation. This highlights its potential in asymmetric synthesis and its role in the development of new catalytic processes (Tu et al., 2003).

Crystal Structure Insights

• Research on the x-ray crystal structure of 2,3:4,5-di-O-isopropylidene-1-O-methyl-beta-D-fructopyranose, a related compound, provides insights into the molecular conformation and the impact of crystal packing forces on the molecule's geometry. Such studies are vital for understanding the physicochemical properties of carbohydrate derivatives (Watkins et al., 1990).

Chemical Transformations and Derivatives

• The compound has been involved in various chemical reactions, leading to the formation of different derivatives with potential applications. For instance, its oxidation with ruthenium tetroxide affords crystalline derivatives, demonstrating its versatility in organic transformations (Cree & Perlin, 1968).

Synthesis of Other Derivatives

• Its role in the synthesis of other carbohydrate derivatives, such as d-tagatose derivatives, is another area of interest. These derivatives have potential applications in food science and pharmaceuticals (Frank et al., 1999).

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s generally important to handle all chemicals with care, using appropriate personal protective equipment and following safety protocols.

Future Directions

The future directions for this compound could involve further exploration of its use in organic synthesis, particularly in reactions where control of stereochemistry is important. Additionally, research could be conducted to better understand its physical and chemical properties, as well as its safety profile.